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Compound of Interest

Compound Name: Graniline

Cat. No.: B1197928 Get Quote

Disclaimer: The term "Graniine" did not yield a recognized chemical compound in scientific

literature. This guide focuses on "Graniline," a plausible intended subject of inquiry based on

spelling similarity and its relevance to chemical and biological research.

Graniline is a naturally occurring sesquiterpene lactone found in the flower buds of Carpesium

triste. It is classified as a eudesmane sesquiterpenoid and has garnered interest for its potential

biological activities, including its use as a bactericide and fungicide.[1] This technical guide

provides a comprehensive overview of the known physical and chemical properties of

Graniline, alongside available experimental data, to support researchers, scientists, and drug

development professionals.

Physical and Chemical Properties
The fundamental physicochemical properties of Graniline are summarized below. This data is

crucial for understanding its behavior in various experimental and biological systems.
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Property Value Source

CAS Number 40737-97-1 [1][2]

Molecular Formula C15H20O4 [1][2]

Molecular Weight 264.32 g/mol [1][2]

Appearance White to off-white solid [1]

Boiling Point (Predicted) 469.8 ± 45.0 °C [1]

Density (Predicted) 1.24 ± 0.1 g/cm³ [1]

pKa (Predicted) 14.41 ± 0.60 [1][2]

Solubility
DMSO: ≥ 100 mg/mL (378.33

mM)
[1][2]

Storage Temperature -20°C [1][2]
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Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Graniline are essential

for its further study. The following outlines a general workflow based on standard

phytochemical extraction and analysis techniques.

Workflow for Isolation and Identification of Graniline
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Extraction Purification Structural Elucidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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